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Compound of Interest

Compound Name: C19H26ClN7O

Cat. No.: B10986042

Get Quote

Compound Identity: Aminopurvalanol A Molecular Formula: C19H26ClN7O Molecular Weight:

403.9 g/mol Primary Targets: CDK1/Cyclin B, CDK2/Cyclin A, CDK2/Cyclin E, CDK5/p35.[1]

Primary Application: Cell cycle arrest (G1/S and G2/M), apoptosis induction, and affinity

chromatography target validation.

Part 1: Compound Profile & Mechanism of Action
Aminopurvalanol A is a 2,6,9-trisubstituted purine analog derived from Purvalanol A. Unlike

many kinase inhibitors that are solely pharmacological tools, the unique chemical structure of

Aminopurvalanol A (specifically the presence of the amino group on the C2 side chain) allows it

to serve a dual purpose in preclinical development:

Functional Probe: It acts as an ATP-competitive inhibitor, inducing cell cycle arrest and

apoptosis in cancer cell lines.

Chemical Biology Tool: The amino group serves as a "handle" for immobilization on solid

matrices (e.g., Sepharose beads), facilitating the biochemical purification and identification of

CDK complexes and off-target kinases (Target Deconvolution).
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Signaling Pathway Visualization
The following diagram illustrates the intervention point of Aminopurvalanol A within the Cell

Cycle control machinery.
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Caption: Aminopurvalanol A competitively inhibits CDK1 and CDK2, blocking Rb

phosphorylation and preventing Mitosis entry.

Part 2: Formulation Protocols
Aminopurvalanol A is hydrophobic and prone to precipitation in aqueous media. Proper

formulation is critical to prevent "crash-out," which leads to false-negative results in cellular

assays.

Stock Solution Preparation
Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent. Concentration: Prepare a 10 mM

or 25 mM master stock.

Component Quantity Notes

Aminopurvalanol A (Solid) 1 mg
Store desiccant-protected at

-20°C.

DMSO (Anhydrous) 247.6 µL Creates ~10 mM Stock.

Storage -20°C
Stable for >6 months. Avoid

freeze-thaw cycles.

Aqueous Dilution (Cell Culture)
Critical Step: Do not add the DMSO stock directly to the full volume of media, as local high

concentrations can cause immediate microprecipitation.

Protocol:

Intermediate Dilution: Dilute the DMSO stock 1:10 in DMF (Dimethylformamide) or pure

Ethanol if the final concentration allows.

Stepwise Addition: Add the intermediate solution dropwise to the culture media while

vortexing gently.

Solubility Limit: The maximum solubility in PBS/Media is approximately 10–20 µM depending

on serum content.
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Note: Serum proteins (BSA/FBS) help solubilize the compound. Serum-free conditions

require lower concentrations (<5 µM).

In Vivo Formulation (Intraperitoneal)
Note: Aminopurvalanol A is primarily a chemical probe. For in vivo efficacy, Purvalanol A is

often preferred due to PK data. However, if using Aminopurvalanol A for acute studies:

Vehicle Component Concentration Function

DMSO 5% Primary Solubilizer

PEG 300 40% Co-solvent / Stabilizer

Tween 80 5% Surfactant

Saline (0.9%) 50% Aqueous Phase

Preparation: Dissolve compound in DMSO/PEG300/Tween80 mixture first. Add warm saline

(37°C) slowly with constant stirring. Use immediately.

Part 3: Experimental Protocols
Protocol A: Cell Cycle Analysis (Flow Cytometry)
Objective: Quantify the G2/M arrest induced by CDK1 inhibition.

Seeding: Seed cancer cells (e.g., HeLa, MCF-7) at

cells/well in 6-well plates. Allow attachment (24h).

Treatment: Treat with Aminopurvalanol A at 0, 1, 5, and 10 µM for 24 hours.

Control: 0.1% DMSO.

Harvesting:

Collect media (contains floating/mitotic cells).

Trypsinize adherent cells and combine with media.
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Centrifuge (300 x g, 5 min).

Fixation: Resuspend pellet in 200 µL PBS. Add 800 µL ice-cold 70% ethanol dropwise while

vortexing. Fix at -20°C for >2 hours.

Staining:

Wash cells with PBS.

Resuspend in Propidium Iodide (PI) Staining Solution (PBS + 50 µg/mL PI + 100 µg/mL

RNase A).

Incubate 30 min at 37°C in dark.

Analysis: Acquire >10,000 events on a Flow Cytometer.

Expected Result: Significant increase in the G2/M peak (4N DNA content) compared to

control.

Protocol B: Target Validation (Affinity Chromatography)
Objective: Use the amino-handle of C19H26ClN7O to pull down CDK complexes.

Bead Preparation:

Use NHS-activated Sepharose 4 Fast Flow.

Wash beads with 1 mM HCl (ice cold).

Coupling:

Dissolve Aminopurvalanol A in Coupling Buffer (0.2 M NaHCO3, 0.5 M NaCl, pH 8.3, 50%

DMF).

Incubate beads with compound solution (10–20 µmol compound per mL gel) for 4 hours at

Room Temp or Overnight at 4°C.

Blocking: Wash beads and incubate with 0.1 M Tris-HCl (pH 8.0) to block unreacted NHS

groups.
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Pull-Down:

Lyse cells in Lysis Buffer (50 mM Tris pH 7.4, 250 mM NaCl, 5 mM EDTA, 0.1% NP-40,

Protease Inhibitors).

Incubate lysate with Aminopurvalanol-beads vs Control-beads (blocked only) for 2 hours at

4°C.

Elution & Detection:

Wash beads 3x with Lysis Buffer.

Elute with SDS-PAGE sample buffer (boil 5 min).

Western Blot: Probe for CDK1, CDK2, Cyclin B.

Part 4: Quality Control & Troubleshooting
Issue Probable Cause Corrective Action

Precipitation in Media

Dilution too rapid or

concentration too high (>20

µM).

Pre-dilute in DMF.[1] Add to

media while vortexing. Reduce

final concentration.

No G2/M Arrest
Compound degradation or cell

line resistance.

Verify stock via UV

(Absorbance peaks at 211,

256, 315 nm). Ensure cells are

cycling (not confluent).

High Cytotoxicity
Off-target effects at high

doses.

Aminopurvalanol A is toxic >20

µM. Titrate down to the 1–5 µM

range to see specific cell cycle

effects before apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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